![molecular formula C9H13BrClN B1440692 2-(3-Bromophenyl)propan-2-amine hydrochloride CAS No. 676135-18-5](/img/structure/B1440692.png)
2-(3-Bromophenyl)propan-2-amine hydrochloride
Overview
Description
2-(3-Bromophenyl)propan-2-amine hydrochloride, also known as 2-bromophenethylamine hydrochloride, is an organic compound used in a variety of laboratory experiments. It is a white crystalline solid with a molecular weight of 266.68 g/mol and a melting point of 140–141 °C. It is usually obtained from commercially available sources, and is soluble in water, ethanol, and other organic solvents.
Scientific Research Applications
Enzymatic Strategies for Synthesis
One significant application involves the use of enzymatic strategies for the synthesis of enantioenriched compounds. For instance, Mourelle-Insua et al. (2016) developed two independent enzymatic strategies toward the synthesis of enantioenriched 1-[2-bromo(het)aryloxy]propan-2-amines, a category to which 2-(3-Bromophenyl)propan-2-amine hydrochloride is closely related. These strategies utilized biotransamination and kinetic resolutions, demonstrating the compound's role as a valuable precursor in the antimicrobial agent Levofloxacin's synthesis (Mourelle-Insua et al., 2016).
Chemical Synthesis and Characterization
Another study by Lygin and Meijere (2009) explored the synthesis of 1-substituted benzimidazoles from o-bromophenyl isocyanide and amines, showcasing the compound's utility in generating moderate to good yields of benzimidazoles. This demonstrates its versatility as a reactant in the synthesis of heterocyclic compounds (Lygin & Meijere, 2009).
Material Science and Engineering
In material science, Nadaf et al. (2019) synthesized and characterized derivatives, including 4-(4-bromophenyl)-N-(4-chlorophenyl)-N-propylthiazol-2-amine, through a three-step pathway. This work highlights the compound's potential in creating materials with specific structural and intermolecular interaction characteristics, offering insights into molecular design and stability (Nadaf et al., 2019).
Corrosion Inhibition Studies
Kaya et al. (2016) conducted quantum chemical and molecular dynamics simulation studies on the inhibition performances of derivatives against corrosion of iron, including 2-amino-4-(4-bromophenyl)-thiazole. This research indicates the potential application of such compounds in developing corrosion inhibitors, showcasing their significance in materials science and engineering (Kaya et al., 2016).
Catalytic Amination
Furthermore, research on catalytic amination, such as the work by Zhao et al. (2010), underscores the compound's applicability in organic synthesis, particularly in forming aromatic amines with potential pharmaceutical relevance. Their methodology exemplifies the strategic use of NaN(3) as the amino source in ethanol, leading to high-yield syntheses (Zhao et al., 2010).
properties
IUPAC Name |
2-(3-bromophenyl)propan-2-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrN.ClH/c1-9(2,11)7-4-3-5-8(10)6-7;/h3-6H,11H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXGIUUWHZBFBAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC(=CC=C1)Br)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50693188 | |
Record name | 2-(3-Bromophenyl)propan-2-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50693188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
676135-18-5 | |
Record name | 2-(3-Bromophenyl)propan-2-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50693188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3-bromophenyl)propan-2-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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